![molecular formula C20H19N5O2S B2687154 N-(5-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide CAS No. 1014090-36-8](/img/structure/B2687154.png)
N-(5-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide
Overview
Description
The compound “N-(5-methoxybenzo[d]thiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)-1H-pyrazole-3-carboxamide” is a chemical compound with various biological properties . It is not intended for human or veterinary use and is available for research use only.
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamides derivatives were synthesized in good yield by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The structure of similar compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data . For instance, the compound N-(6-Methoxybenzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamide was characterized by its C, H, and N analysis .Chemical Reactions Analysis
The synthesized compounds were evaluated for their anti-inflammatory activity . Compounds with a methoxy group at the sixth position in the benzothiazole ring appended with piperidine and morpholine moieties showed the highest IC50 values for COX-1 inhibition .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For instance, the compound N-(6-Methoxybenzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino)ethylamino] benzamide was characterized by its C, H, and N analysis .Scientific Research Applications
Medicinal Chemistry and Drug Development
The benzothiazole ring system, present in our compound, has been extensively explored for its pharmaceutical properties. Researchers have investigated its potential as:
- Anti-cancer agent : Benzothiazoles exhibit anti-cancer activity by targeting specific cellular pathways .
- Anti-bacterial and anti-tuberculosis agent : These compounds have shown promise against bacterial infections and tuberculosis .
- Anti-diabetic agent : Benzothiazoles may play a role in managing diabetes .
- Anti-inflammatory agent : Their anti-inflammatory properties make them relevant for various conditions .
Enzyme Inhibition
Benzothiazoles have been studied as inhibitors of various enzymes, including:
- Tyrosine kinases : These enzymes play a crucial role in cell signaling and are implicated in cancer progression .
- Carbonic anhydrases : Inhibition of these enzymes has therapeutic implications for conditions like glaucoma and epilepsy .
Fluorescence Materials and Imaging Reagents
The compound’s unique structure makes it a potential candidate for:
- Fluorescent materials : Benzothiazoles can be incorporated into materials with fluorescence properties for imaging applications .
- Imaging reagents : Researchers explore their use in diagnostic imaging techniques .
Electroluminescent Devices
Benzothiazoles have been investigated for their electroluminescent properties, making them relevant for applications in:
- Organic light-emitting diodes (OLEDs) : These compounds contribute to OLED efficiency and performance .
Antioxidant Activity
The compound’s structure suggests potential antioxidant properties, which could be relevant for health and disease prevention .
Other Biological Activities
Benzothiazoles have also been associated with:
Mechanism of Action
properties
IUPAC Name |
N-(5-methoxy-1,3-benzothiazol-2-yl)-1,5-dimethyl-N-(pyridin-2-ylmethyl)pyrazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N5O2S/c1-13-10-17(23-24(13)2)19(26)25(12-14-6-4-5-9-21-14)20-22-16-11-15(27-3)7-8-18(16)28-20/h4-11H,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MUORPKGJGOLGSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(S3)C=CC(=C4)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N5O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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